Cas no 2227870-84-8 (rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol
• CAS No: 2227870-84-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5952696
• PubChem ID: 165601035
• Update Time: 2025-06-03

rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol
• EN300-1635640
• rac-(1R,2S)-2-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]cyclopentan-1-ol
• 2227870-84-8

• Inchi： 1S/C9H15N3O/c1-12-9(10-6-11-12)5-7-3-2-4-8(7)13/h6-8,13H,2-5H2,1H3/t7-,8+/m0/s1
• InChI Key： GDFWSBVGGXTJOM-JGVFFNPUSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC1=NC=NN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol

Professional Introduction to Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol (CAS No. 2227870-84-8)

Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227870-84-8, belongs to a class of molecules that exhibit promising biological activities. The presence of a cyclopentanone core appended with a 1-methyl-1H-1,2,4-triazole moiety makes it an intriguing candidate for further exploration in drug discovery and development.

The structure of Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol is characterized by its chiral center at the cyclopentanone ring, which contributes to its stereochemical complexity. This stereochemistry is crucial for its biological activity, as it can influence how the molecule interacts with biological targets. The triazole ring is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications. Its incorporation into this compound suggests potential interactions with enzymes and receptors that are modulated by triazole-containing molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of bioisosterism in drug design. By replacing one functional group with another while maintaining similar physical and chemical properties, researchers can often improve the pharmacokinetic profile of a drug. In the case of Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol, the methyl-substituted triazole may serve as a bioisostere for other nitrogen-containing heterocycles that are known to exhibit biological activity. This concept has been explored in various drug candidates and has led to the discovery of novel therapeutic agents.

The synthesis of Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. The synthesis typically begins with the preparation of the cyclopentanone derivative followed by functionalization with the triazole moiety. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve the desired stereochemistry at the chiral center. These methods are critical for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects.

Current research in the field of pharmaceutical chemistry is focused on identifying new molecular entities that can modulate neurological disorders. The unique structural features of Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-ol make it an attractive candidate for investigating potential applications in this area. Preliminary studies have suggested that this compound may interact with receptors involved in neurotransmitter signaling pathways. Further investigation into its mechanism of action could lead to the development of novel therapeutics for conditions such as depression and anxiety.

The pharmacological properties of Rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopentan-1-o]l are being actively studied in vitro and in vivo. Initial experiments have shown promising results regarding its ability to modulate specific biological pathways. The compound's ability to cross the blood-brain barrier is also being evaluated, as this property is essential for drugs targeting neurological disorders. Additionally, its metabolic stability and toxicity profile are being assessed to determine its potential as a lead compound for further development.

In conclusion, Rac-(1R,2S)-2-(1-methyl-lH-l , 24 -triazol -5 -y l )m ethylcycl opentan - l -o l (CAS No . 2227870 -84 -8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design and target biology continues to evolve , compounds like this one will play a crucial role in discovering new therapies for various diseases .